Cas no 2172134-83-5 (2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-(methoxymethyl)butanoic acid)

• Product Name: 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-(methoxymethyl)butanoic acid
• CAS No: 2172134-83-5
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6000442
• PubChem ID: 165542378
• Update Time: 2025-05-20

2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-(methoxymethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-(methoxymethyl)butanoic acid
• 2172134-83-5
• EN300-1501197
• 2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-2-(methoxymethyl)butanoic acid

• Inchi： 1S/C27H32N2O6/c1-3-27(17-34-2,24(31)32)28-23(30)15-26(13-8-14-26)29-25(33)35-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,22H,3,8,13-17H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： JWPHMVNRJRNDJM-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NC(C(=O)O)(COC)CC)=O)CCC1)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-(methoxymethyl)butanoic acid

2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-(methoxymethyl)butanoic acid: A Comprehensive Overview

The compound 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-(methoxymethyl)butanoic acid, with the CAS number 2172134-83-5, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a cyclobutane ring, and a butanoic acid moiety. The presence of these functional groups suggests potential applications in peptide synthesis, drug delivery systems, and as a building block for more complex molecules.

Recent studies have highlighted the importance of such compounds in the development of bioactive molecules. The Fmoc group, in particular, is widely used as a protecting group in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. This makes the compound an ideal candidate for use in solid-phase peptide synthesis (SPPS), where precise control over the synthesis process is crucial. Moreover, the cyclobutane ring introduces rigidity into the molecule, which can enhance its binding affinity to target proteins or enzymes.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. Researchers have been exploring the use of such molecules in the design of new antibiotics, anticancer agents, and enzyme inhibitors. For instance, the methoxymethyl group attached to the butanoic acid moiety can serve as a site for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties. Recent advancements in computational chemistry have also allowed for the prediction of this compound's interactions with biological targets, providing valuable insights into its potential therapeutic applications.

The synthesis of this compound involves a multi-step process that requires meticulous planning and execution. The incorporation of the Fmoc group typically involves a nucleophilic substitution reaction, while the formation of the cyclobutane ring may require specific catalytic conditions. The overall synthesis strategy must account for steric hindrance and electronic effects to ensure high yields and purity. Recent publications have detailed optimized synthetic routes that minimize side reactions and maximize efficiency, making this compound more accessible for research purposes.

In terms of structural characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure. These methods provide detailed information about the spatial arrangement of atoms and the presence of specific functional groups. Additionally, X-ray crystallography has been used to determine the three-dimensional structure of related compounds, offering insights into how this compound might interact with biological systems.

The environmental impact of this compound is another area of interest. As with many organic compounds used in research and industry, understanding its biodegradability and toxicity is essential for ensuring sustainable practices. Recent studies have focused on developing greener synthetic methods and evaluating the environmental fate of similar compounds. These efforts aim to reduce waste generation and minimize harm to ecosystems while maintaining high standards of chemical safety.

In conclusion, 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-(methoxymethyl)butanoic acid represents a significant advancement in organic chemistry. Its unique structure and versatile functional groups make it a valuable tool in various research domains. By leveraging cutting-edge research findings and adopting sustainable practices, this compound holds immense potential for contributing to breakthroughs in medicine and materials science.